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Compound of Interest

Compound Name: 5-(4-Bromophenyl)-4-ethyloxazole
Cat. No.: B8274928
Get Quote

Executive Summary & Chemical Profile[2][3][4]

5-(4-Bromophenyl)-4-ethyloxazole is a halogenated heteroaromatic compound, typically
utilized as an intermediate in the synthesis of TRPV1 antagonists and other medicinal agents.

[1]

Unlike standard organic waste, this compound contains a bromine substituent.[1][2] This single
atom dictates its entire disposal lifecycle.[1] You cannot treat this as standard "organic trash" or
mix it with non-halogenated solvents.[1][3][4] Doing so risks violating EPA/RCRA regulations (in
the US) or REACH directives (in the EU) and can damage incineration infrastructure due to the
formation of corrosive hydrogen bromide (HBr) gas during thermal destruction.

Physicochemical & Hazard Data
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Property Specification Operational Implication
CAS Number 1146695-98-8 Use for waste manifesting.[1]
Contains Nitrogen and
Molecular Formula C11H10BrNO )
Bromine.[1]
] Likely a solid at room
Molecular Weight ~252.11 g/mol
temperature.[1]
N Low (Water), High (DMSO, Do not attempt to wash down
Solubility )
MeOH) drains.[1][2]

Irritant (Skin/Eye), Aquatic Tox.  Handle as Hazardous
[1] Chemical Waste.[1]

Hazard Class

Waste Category HALOGENATED Strict Segregation Required.

The Core Directive: Waste Segregation Logic

The most common compliance failure in labs is mixing halogenated and non-halogenated
wastes.[1]

e The Science of Compliance: When non-halogenated solvents (e.g., Acetone, Ethanol) are
disposed of, they are often used as "fuel blending" for cement kilns because they burn clean.

[1][2]

e The Risk: If you introduce 5-(4-Bromophenyl)-4-ethyloxazole into that stream, the bromine
atom releases Hydrogen Bromide (HBr) upon combustion.[1] HBr is highly corrosive and
requires specialized scrubbers that standard fuel-blending kilns do not possess.[1]

e The Rule: This compound must enter the Halogenated Waste Stream.[1]

Decision Matrix: Disposal Workflow

The following logic gate determines the correct physical handling of the waste based on its
state (Solid vs. Solution).
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Waste Generation:
5-(4-Bromophenyl)-4-ethyloxazole

Assess Physical State

Solid / Powder Residue In Solution (Mother Liquor)

Container: Wide-mouth HDPE or Glass s Solvent Halogenated?
Label: 'Hazardous Waste - Solid' 9 .

es (e.g., DCM)

No (e.g., Methanol)

Stream: HALOGENATED Solvents
(Even if solvent is non-halogenated,
the solute contaminates it)

Double Bag (if contaminated debris) Stream: HALOGENATED Solvents
Yellow/Hazardous Waste Bag

Manifesting:
List ‘Contains Bromine'

Handover to EHS/Disposal Vendor

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating brominated oxazole waste. Note that
solutions become "Halogenated Waste" regardless of the solvent carrier.[1][2]

Detailed Disposal Protocols
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Scenario A: Disposal of Pure Solid or Contaminated
Debris

Applicable for: Expired reagent, weigh boats, contaminated gloves, filter paper.[1][2]

o PPE Requirements: Nitrile gloves (double gloving recommended), lab coat, safety glasses.

[11[2]
e Containment:
o Collect solids in a dedicated wide-mouth jar (HDPE plastic or amber glass).

o Do not use metal cans if the solid is damp or acidic, as brominated compounds can
degrade and corrode metal over time.[1][2]

e Labeling:
o Affix a Hazardous Waste Label.[1][3]
o Chemical Name: Write clearly: "Solid Waste: 5-(4-Bromophenyl)-4-ethyloxazole".
o Hazard Checkbox: Check "Toxic" and "Irritant".[1]

» Secondary Containment: Place the sealed jar inside a clear zip-lock bag or secondary bin to
prevent leakage during transport.

Scenario B: Disposal of Solutions (Reaction
Mixtures/Mother Liquors)

Applicable for: HPLC waste, reaction byproducts dissolved in solvent.[1][2]
e The "Contamination Rule":

o If you dissolve 5-(4-Bromophenyl)-4-ethyloxazole in Methanol (a non-halogenated
solvent), the entire mixture is now classified as Halogenated Waste.[1]

o Why? The bromine content from the solute is sufficient to exceed the ppm threshold
(typically 1,000 ppm) allowed in non-halogenated streams [1].[1]
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e Collection:

o Pour into the Halogenated Solvent Waste carboy (typically the red can or specified drum).

[1]
o Never pour into the "Non-Halogenated" or "Organic" carboy.[1]
e Log Entry:

o On the waste log sheet attached to the carboy, explicitly write the chemical name.[1][2] Do
not just write "Organic Waste." The disposal vendor needs to know Bromine is present to
select the correct incineration temperature.[1]

Emergency Procedures: Spills
In the event of a benchtop spill of solid or liquid material:

 |solate: Mark the area.[1] If dust is visible, turn off local fans (if safe) to prevent dispersal, but
keep fume hood running.[1][2]

¢ Neutralize/Absorb:

o Liquids: Use a standard organic spill kit (vermiculite or clay absorbent).[1] Do not use
paper towels alone, as this increases flammability surface area.[1][2]

o Solids: Wet a paper towel with a small amount of ethanol or water to wipe up powder
without creating dust.[1]

¢ Disposal of Cleanup Materials:

o All cleanup materials (absorbent pads, gloves used during cleanup) must be treated as
Solid Hazardous Waste (Scenario A above).[1]

Regulatory Context (US & EU)

 RCRA (USA): While this specific CAS may not have a dedicated "P" or "U" list code, it falls
under Process Waste.[1] If dissolved in spent halogenated solvents (e.g., Methylene
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Chloride), it carries the FO02 waste code.[1][2][5] If dissolved in ignitable solvents (e.g.,
Methanol), it carries D001, but must still be flagged for Halogen content [2].[1][2]

e REACH (EU): Ensure the waste is categorized under European Waste Catalogue (EWC)
code 07 01 03* (organic halogenated solvents, washing liquids and mother liquors) [3].[1]

References

» United States Environmental Protection Agency (EPA).Halogenated Organic Compounds
Regulated Under Land Disposal Restrictions.[1][6] 40 CFR Part 268, Appendix Il1.[1][2][6]
Link

o Cornell University EHS.Organic Solvent Waste Segregation Guidelines. (Standard academic
protocol for halogenated vs. non-halogenated segregation). Link

e European Commission.Guidance on classification of waste according to EWC-Stat
categories.[1] (2010).[1] Link

e PubChem.Compound Summary: 5-(4-Bromophenyl)-4-ethyloxazole.[1] National Library of
Medicine.[1] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. 40 CFR Appendix Il to Subpart E of Part 268 - List of Halogenated Organic Compounds
Regulated Under § 268.32 | Electronic Code of Federal Regulations (e-CFR) | US Law | LII /
Legal Information Institute [law.cornell.edu]

 To cite this document: BenchChem. [Operational Guide: Safe Disposal of 5-(4-
Bromophenyl)-4-ethyloxazole[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8274928/docs#operational-guide-safe-disposal-of-5-
4-bromophenyl-4-ethyloxazole-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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